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A Comparative Analysis of Dimensional Stability
In Cavex Alginates

For researchers, scientists, and professionals in drug development, the dimensional stability of
impression materials is a critical factor for precision and reproducibility. This guide provides a
comparative study of various Cavex alginate impression materials, summarizing key
performance data and outlining the experimental protocols used for their evaluation.

Alginate impression materials are widely used in dentistry and other fields requiring accurate
replicas of three-dimensional objects. A key performance characteristic of these materials is
their dimensional stability over time, as any change can compromise the accuracy of the final
model. Cavex Holland B.V. offers a range of alginate products, each with specific properties.
This guide focuses on a comparative analysis of their dimensional stability.

Comparative Performance Data

The dimensional stability of different Cavex alginates has been evaluated in several studies.
The following table summarizes the available quantitative data on the dimensional changes of
these materials over time. It is important to note that the data is compiled from different studies
that may have employed varied methodologies, storage conditions, and measurement
techniques.
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Alginate . Dimensional Storage

Time Interval o Source
Product Change (%) Conditions
Cavex CA37 Immediate Baseline - [11[2]

No significant

1 hour difference from - [1][2]
immediate
Shrinkage to
24 hours 46.99 (from Not specified [1]
47.07)
Shrinkage to
120 hours 46.63 (from Not specified [1]
47.07)
Immersion in
30 minutes (post- o )
o _ Minimal change Sodium [3]
disinfection) )
Hypochlorite
No statistically
Cavex o .
Up to 96 hours significant Not specified [4]
ColorChange ]
difference
Claimed

Ideal conditions
Up to 9 days dimensional ) [5][6]
in a sealed bag

stability
) Immersion in
Cavex Cream Immediate (post-  Most stable )
] o ] Sodium [3]
Alginate disinfection) among tested )
Hypochlorite
Claimed
Cavex ] ) -~
2 days dimensional Not specified [7]
Orthotrace -
stability
Claimed
Cavex ] ) -
] 2 days dimensional Not specified [7]
Impressional N
stability
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Note: Direct comparison between all alginates is challenging due to the varied nature of the
cited studies. For instance, some studies measured linear dimensional changes, while others
assessed weight changes as an indicator of stability.[8] The storage conditions, such as being
in a humidor or a sealed plastic bag, also significantly impact the results.

One study concluded that impressions made with Cavex CA37 should be poured immediately
to ensure optimal dimensional stability.[2] In contrast, another study suggested that Cavex
ColorChange can be poured up to 96 hours after taking the impression without significant
dimensional changes.[4] For Cavex Cream Alginate, immediate pouring after disinfection is
recommended for the highest stability.[3] Cavex states that Cavex Impressional and Cavex
Orthotrace have a dimensional stability of up to two days.[7]

Experimental Protocols

The evaluation of dimensional stability in dental alginates is typically governed by standards
such as the American Dental Association (ADA) Specification No. 18 and ISO 21563. The
general methodology employed in the cited studies is as follows:

Specimen Preparation:

» A standardized stainless steel mold with precise dimensions, often containing engraved lines
or reference points, is used.

e The alginate is mixed according to the manufacturer's instructions regarding the powder-to-
water ratio and mixing time.

e The mixed alginate is placed in the mold to create an impression.

Storage Conditions:

 After setting, the alginate impressions are stored under controlled conditions. Common
storage methods include:

o A humidor with 100% relative humidity.
o Wrapped in a damp paper towel and sealed in a plastic bag.

o Left in ambient air (less common for hydrocolloids).
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e The temperature is typically maintained at room temperature (around 23°C).

Measurement of Dimensional Change:

» Measurements of the distances between the reference points on the alginate impression are
taken at specified time intervals (e.g., immediately after setting, 1 hour, 24 hours, 48 hours,
etc.).

o Atraveling microscope or a digital scanner is often used for precise measurements.

e The percentage of dimensional change is calculated by comparing the measurements at
each time interval to the baseline measurement.

Disinfection Protocol (if applicable):

» For studies evaluating the effect of disinfection, the impressions are immersed in a
disinfectant solution (e.g., 1:10 sodium hypochlorite) for a specified duration as
recommended by the manufacturer.

o The dimensional stability is then assessed following the disinfection process.

Experimental Workflow Diagram

The following diagram illustrates the typical workflow for assessing the dimensional stability of
alginate impression materials.
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Caption: Experimental workflow for dimensional stability testing of Cavex alginates.
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In conclusion, the choice of a Cavex alginate should be guided by the specific requirements of
the application, particularly the acceptable time delay between making the impression and
pouring the cast. While some Cavex alginates, like ColorChange, are formulated for extended
dimensional stability, others, such as CA37 and Cream Alginate, perform optimally with
immediate pouring.[2][3][4] It is crucial for users to adhere to the manufacturer's instructions for
storage to achieve the best results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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